Cas no 7061-55-4 (2-Anthracenecarboxylicacid, 7-b-D-glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-,aluminum salt (3:1))

• Product Name: 2-Anthracenecarboxylicacid, 7-b-D-glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-,aluminum salt (3:1)
• CAS No: 7061-55-4
• MF: C₁₄H₁₂N₂O₃S₂
• MW: 320.386680603027
• CID: 574202
• PubChem ID: 5261794
• Update Time: 2025-04-19

2-Anthracenecarboxylicacid, 7-b-D-glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-,aluminum salt (3:1) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 7-b-D-glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-,aluminum salt (3:1)
• 3-ethyl-5-[3-(4-nitrophenyl)prop-2-enylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• DTXSID30414090
• 7061-55-4

• Inchi： 1S/C14H12N2O3S2/c1-2-15-13(17)12(21-14(15)20)5-3-4-10-6-8-11(9-7-10)16(18)19/h3-9H,2H2,1H3
• InChI Key： BRJCPHDCOPTSEN-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1=CC=CC1C=CC(=CC=1)[N+](=O)[O-])=O)CC)=S

Computed Properties

• Exact Mass: 320.02906
• Monoisotopic Mass: 320.028934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 124
• XLogP3: 3.8

Experimental Properties

• Density: 1.43
• Boiling Point: 463°C at 760 mmHg
• Flash Point: 233.8°C
• Refractive Index: 1.701
• PSA: 63.45